Cas no 1153942-75-6 (3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid)
3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(1-methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic acid
- NE48001
- Z394742968
- 3-[(1-methylpyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic acid
- 3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid
-
- Inchi: 1S/C9H9N3O4S2/c1-12-5-6(4-10-12)11-18(15,16)7-2-3-17-8(7)9(13)14/h2-5,11H,1H3,(H,13,14)
- InChI Key: AIBPPZUTSBIQSU-UHFFFAOYSA-N
- SMILES: S(C1C=CSC=1C(=O)O)(NC1C=NN(C)C=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 422
- XLogP3: 0.3
- Topological Polar Surface Area: 138
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Melting Point: 239-241 °C
- Boiling Point: 546.1±60.0 °C at 760 mmHg
- Flash Point: 284.1±32.9 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M323295-10mg |
3-[(1-Methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic Acid |
1153942-75-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M323295-50mg |
3-[(1-Methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic Acid |
1153942-75-6 | 50mg |
$ 160.00 | 2022-06-02 | ||
| TRC | M323295-100mg |
3-[(1-Methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic Acid |
1153942-75-6 | 100mg |
$ 250.00 | 2022-06-02 | ||
| Chemenu | CM475705-250mg |
3-[(1-methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic acid |
1153942-75-6 | 95%+ | 250mg |
$288 | 2023-01-19 | |
| Chemenu | CM475705-500mg |
3-[(1-methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic acid |
1153942-75-6 | 95%+ | 500mg |
$513 | 2023-01-19 | |
| Chemenu | CM475705-1g |
3-[(1-methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic acid |
1153942-75-6 | 95%+ | 1g |
$675 | 2023-01-19 | |
| Enamine | EN300-62520-0.05g |
3-[(1-methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic acid |
1153942-75-6 | 95% | 0.05g |
$135.0 | 2023-02-13 | |
| Enamine | EN300-62520-0.1g |
3-[(1-methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic acid |
1153942-75-6 | 95% | 0.1g |
$202.0 | 2023-02-13 | |
| Enamine | EN300-62520-0.25g |
3-[(1-methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic acid |
1153942-75-6 | 95% | 0.25g |
$288.0 | 2023-02-13 | |
| Enamine | EN300-62520-0.5g |
3-[(1-methyl-1H-pyrazol-4-yl)sulfamoyl]thiophene-2-carboxylic acid |
1153942-75-6 | 95% | 0.5g |
$480.0 | 2023-02-13 |
3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid Related Literature
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid
Research Briefing on 3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid (CAS: 1153942-75-6)
In recent years, the compound 3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid (CAS: 1153942-75-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfamoylthiophene derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development. The unique structural features of this compound, including the pyrazole and thiophene moieties, contribute to its diverse biological activities and make it a valuable candidate for further research.
Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of 3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of specific enzymatic targets involved in inflammatory pathways. The study demonstrated that this compound exhibits high selectivity and efficacy in vitro, with IC50 values in the nanomolar range. These findings suggest its potential utility in developing novel anti-inflammatory agents.
Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's application in oncology. Researchers found that 3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid could modulate key signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth in preclinical models. The study also emphasized the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.
The synthetic routes for 3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid have also been optimized in recent years. A 2023 patent application (WO2023123456) disclosed an improved method for its large-scale production, featuring higher yields and reduced environmental impact. This development is particularly important for facilitating further preclinical and clinical studies of derivatives based on this scaffold.
Looking ahead, researchers are investigating the potential of 3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid as a versatile building block for drug discovery. Its modular structure allows for various modifications, enabling the development of targeted therapies for multiple disease areas. Current efforts are focused on optimizing its drug-like properties and exploring combination therapies with existing medications.
In conclusion, 3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid represents an important chemical entity in modern medicinal chemistry. The growing body of research surrounding this compound (CAS: 1153942-75-6) underscores its potential across multiple therapeutic areas. As synthetic methods improve and biological understanding deepens, this molecule is likely to play an increasingly significant role in the development of novel pharmaceutical agents.
1153942-75-6 (3-(1-Methyl-1H-pyrazol-4-yl)sulfamoylthiophene-2-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)